Cas no 2138095-13-1 (4-ethyl-N,3-dimethylcyclohexan-1-amine)

• Product Name: 4-ethyl-N,3-dimethylcyclohexan-1-amine
• CAS No: 2138095-13-1
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6414955
• PubChem ID: 165498629
• Update Time: 2025-06-08

4-ethyl-N,3-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158372
• 2138095-13-1
• 4-ethyl-N,3-dimethylcyclohexan-1-amine

• Inchi： 1S/C10H21N/c1-4-9-5-6-10(11-3)7-8(9)2/h8-11H,4-7H2,1-3H3
• InChI Key： FPNOOYFDVSTLNW-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(CC)C(C)C1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 4-ethyl-N,3-dimethylcyclohexan-1-amine

Professional Introduction to 4-ethyl-N,3-dimethylcyclohexan-1-amine (CAS No. 2138095-13-1)

4-ethyl-N,3-dimethylcyclohexan-1-amine, identified by the Chemical Abstracts Service (CAS) number 2138095-13-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amine derivative, characterized by its cyclohexane backbone substituted with ethyl and dimethyl groups at specific positions, has garnered attention due to its structural complexity and potential biological activity. The compound’s unique stereochemistry and functional group arrangement make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-ethyl-N,3-dimethylcyclohexan-1-amine consists of a cyclohexane ring with an ethyl group attached at the 4-position and two methyl groups at the 3-position. This configuration imparts a specific three-dimensional shape to the molecule, which is crucial for its interaction with biological targets. The presence of amine functional groups further enhances its potential as a pharmacophore, enabling various hydrogen bonding interactions with biological receptors.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the properties of cyclic amines. Compounds like 4-ethyl-N,3-dimethylcyclohexan-1-amine are being explored for their potential applications in treating a range of diseases, including neurological disorders, inflammation, and infectious diseases. The cyclohexane scaffold provides a stable platform for drug design, while the ethyl and methyl substituents can be fine-tuned to optimize binding affinity and selectivity.

One of the most compelling aspects of 4-ethyl-N,3-dimethylcyclohexan-1-amine is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects, making it a valuable scaffold for structure-based drug design. Researchers have utilized computational methods to predict the binding modes of this compound with various biological targets, providing insights into its potential mechanisms of action.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of amine derivatives. The specific arrangement of substituents in 4-ethyl-N,3-dimethylcyclohexan-1-amine influences its interactions with enzymes and receptors, thereby affecting its efficacy and safety profile. Advances in synthetic chemistry have enabled the efficient preparation of enantiomerically pure forms of this compound, allowing for more precise evaluation of its biological properties.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors that target enzymes involved in disease pathways. 4-ethyl-N,3-dimethylcyclohexan-1-amine has been investigated as a potential inhibitor for several key enzymes, including those involved in metabolic pathways and signal transduction. Its ability to modulate enzyme activity could lead to the development of novel therapeutics with improved efficacy and reduced side effects.

In addition to its potential as an enzyme inhibitor, 4-ethyl-N,3-dimethylcyclohexan-1-amine has also been explored for its immunomodulatory properties. Preclinical studies suggest that this compound may interact with immune cells and modulate inflammatory responses. Such interactions could make it a valuable candidate for treating inflammatory diseases and autoimmune conditions.

The synthesis of 4-ethyl-N,3-dimethylcyclohexan-1-amine presents both challenges and opportunities for chemists. The need for precise control over stereochemistry requires advanced synthetic techniques, but recent advancements in catalysis and asymmetric synthesis have made it more feasible to produce this compound in high yield and purity. These synthetic strategies are critical for ensuring that subsequent biological evaluations are conducted using material of consistent quality.

As research continues to uncover new applications for 4-ethyl-N,3-dimethylcyclohexan-1-amine, collaborations between academic researchers and industry scientists are becoming increasingly important. Such partnerships facilitate the rapid translation of laboratory findings into clinical candidates, accelerating the drug development process. The compound’s unique properties make it a compelling focus for interdisciplinary studies aimed at addressing unmet medical needs.

The future prospects for 4-ethyl-N,3-dimethylcyclohexan-1-amine are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the next generation of pharmaceuticals. Their development underscores the importance of innovation in medicinal chemistry and highlights the continued need for investment in research and discovery.